cervinomycin A1 triacetate cervinomycin A1 triacetate
Brand Name: Vulcanchem
CAS No.: 104015-33-0
VCID: VC0008461
InChI: InChI=1S/C35H29NO12/c1-15(37)45-30-20-8-7-18-11-19-14-35(4)36(9-10-44-35)34(41)26(19)31(46-16(2)38)25(18)27(20)32(47-17(3)39)28-29(40)21-12-23(42-5)24(43-6)13-22(21)48-33(28)30/h7-8,11-13H,9-10,14H2,1-6H3
SMILES: CC(=O)OC1=C2C(=C(C3=C1C=CC4=CC5=C(C(=C43)OC(=O)C)C(=O)N6CCOC6(C5)C)OC(=O)C)C(=O)C7=CC(=C(C=C7O2)OC)OC
Molecular Formula: C35H29NO12
Molecular Weight: 655.6 g/mol

cervinomycin A1 triacetate

CAS No.: 104015-33-0

Main Products

VCID: VC0008461

Molecular Formula: C35H29NO12

Molecular Weight: 655.6 g/mol

cervinomycin A1 triacetate - 104015-33-0

CAS No. 104015-33-0
Product Name cervinomycin A1 triacetate
Molecular Formula C35H29NO12
Molecular Weight 655.6 g/mol
IUPAC Name (3,29-diacetyloxy-23,24-dimethoxy-10-methyl-5,27-dioxo-9,20-dioxa-6-azaheptacyclo[15.12.0.02,14.04,12.06,10.019,28.021,26]nonacosa-1(17),2,4(12),13,15,18,21,23,25,28-decaen-18-yl) acetate
Standard InChI InChI=1S/C35H29NO12/c1-15(37)45-30-20-8-7-18-11-19-14-35(4)36(9-10-44-35)34(41)26(19)31(46-16(2)38)25(18)27(20)32(47-17(3)39)28-29(40)21-12-23(42-5)24(43-6)13-22(21)48-33(28)30/h7-8,11-13H,9-10,14H2,1-6H3
Standard InChIKey DXKVVOOSWPPRHD-UHFFFAOYSA-N
SMILES CC(=O)OC1=C2C(=C(C3=C1C=CC4=CC5=C(C(=C43)OC(=O)C)C(=O)N6CCOC6(C5)C)OC(=O)C)C(=O)C7=CC(=C(C=C7O2)OC)OC
Canonical SMILES CC(=O)OC1=C2C(=C(C3=C1C=CC4=CC5=C(C(=C43)OC(=O)C)C(=O)N6CCOC6(C5)C)OC(=O)C)C(=O)C7=CC(=C(C=C7O2)OC)OC
Synonyms cervinomycin A1 triacetate
PubChem Compound 196606
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator